Cas no 4657-97-0 (4-Acenaphthylenamine, 1,2-dihydro-)

• Product Name: 4-Acenaphthylenamine, 1,2-dihydro-
• CAS No: 4657-97-0
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• CID: 1517568
• PubChem ID: 23423556
• Update Time: 2025-04-21

4-Acenaphthylenamine, 1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4-Acenaphthylenamine, 1,2-dihydro-
• 1,2-dihydroacenaphthylen-4-amine
• 4-Aminoacenaphthene
• acenaphthene, 4-amino-
• DTXSID40633917
• 4-Amino-acenaphthen
• 4657-97-0
• SCHEMBL5367551

• Inchi： 1S/C12H11N/c13-11-6-9-3-1-2-8-4-5-10(7-11)12(8)9/h1-3,6-7H,4-5,13H2
• InChI Key： USPFODDAZNDECA-UHFFFAOYSA-N
• SMILES： NC1=CC2=CC=CC3CCC(=C1)C=32

Computed Properties

• Exact Mass: 169.08923
• Monoisotopic Mass: 169.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02